4-(2,2,3,3-Tetrafluoropropoxy)benzene-1,2-dicarbonitrile

Specification

• CAS No.: 121190-46-3
• Molecular Formula: C11H6F4N2O
• Molecular Weight: 258.17 g/mol
• IUPAC Name: 4-(2,2,3,3-tetrafluoropropoxy)benzene-1,2-dicarbonitrile
• Standard InChI: InChI=1S/C11H6F4N2O/c12-10(13)11(14,15)6-18-9-2-1-7(4-16)8(3-9)5-17/h1-3,10H,6H2
• Standard InChI Key: GRGLGCUTWCKKOQ-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1OCC(C(F)F)(F)F)C#N)C#N
• Canonical SMILES: C1=CC(=C(C=C1OCC(C(F)F)(F)F)C#N)C#N

Introduction

4-(2,2,3,3-Tetrafluoropropoxy)benzene-1,2-dicarbonitrile is a complex organic compound with a molecular formula of C11H6F4N2O. This compound combines a benzene ring with two nitrile groups and a tetrafluoropropoxy side chain, making it a unique molecule with potential applications in various fields, including pharmaceuticals and materials science.

Synthesis and Preparation

The synthesis of 4-(2,2,3,3-Tetrafluoropropoxy)benzene-1,2-dicarbonitrile typically involves the reaction of a suitable benzene derivative with a tetrafluoropropoxy group donor. This process may require the use of a base for deprotonation and a suitable solvent to facilitate the reaction. Common solvents include dimethyl sulfoxide, tetrahydrofuran, or substituted amides like dimethylformamide.

Synthesis Steps:

• Starting Materials: Benzene-1,2-dicarbonitrile and a tetrafluoropropoxy donor.

• Reaction Conditions: Presence of a base (e.g., sodium or potassium carbonate) and a suitable solvent.

• Temperature Range: Typically between 0°C and the boiling point of the solvent.

Potential Applications

Given its unique structure, 4-(2,2,3,3-Tetrafluoropropoxy)benzene-1,2-dicarbonitrile may have applications in pharmaceuticals, particularly in the development of compounds with specific biological activities. The presence of nitrile groups and a fluorinated side chain could contribute to its potential as a building block for more complex molecules.

Potential Uses:

• Pharmaceutical Intermediates: Useful in synthesizing drugs with specific pharmacological properties.

• Materials Science: Could be used in the development of fluorinated materials with unique properties.